molecular formula C11H7ClN4 B8610034 2-Chloro-4-(2-cyanoanilino)pyrimidine

2-Chloro-4-(2-cyanoanilino)pyrimidine

Cat. No.: B8610034
M. Wt: 230.65 g/mol
InChI Key: FVWDTRISICPKHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(2-cyanoanilino)pyrimidine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7ClN4

Molecular Weight

230.65 g/mol

IUPAC Name

2-[(2-chloropyrimidin-4-yl)amino]benzonitrile

InChI

InChI=1S/C11H7ClN4/c12-11-14-6-5-10(16-11)15-9-4-2-1-3-8(9)7-13/h1-6H,(H,14,15,16)

InChI Key

FVWDTRISICPKHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C#N)NC2=NC(=NC=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2,4-Dichloropyrimidine (149 mg, 1 mmol), 2-cyanoaniline (118 mg, 1 mmol) and 2 drops conc. HCl were dissolved in water (20 ml). The reaction mixture was stirred at ambient temperature for 18 hours. The resulting precipitate was filtered off and dried under vacuum to give the title product as a colourless solid (84 mg, 36%). NMR (300 MHz) 6.79 (d, 1H), 7.42 (m, 1H), 7.62 (m, 1H), 7.75 (m, 1H), 7.89 (m, 1H), 8.24 (d, 1H), 10.23 (br, 1H); m/z: (ES+) 231.1 (MH+).
Quantity
149 mg
Type
reactant
Reaction Step One
Quantity
118 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
36%

Synthesis routes and methods II

Procedure details

2,4-Dichloropyrimidine (3 g, 0.02 mol), anthranilonitrile (2.38 g, 0.02 mol) and concentrated hydrochloric acid (cat. amount) were added to water (5 ml). The reaction mixture was warmed to 40° C. to dissolve the starting materials and the resulting solution was stirred at room temperature for 12 hours. The solid precipitate that had formed was collected filtration and dried in vacuo to yield a pale yellow solid (5.14 g). NMR: 6.78 (d, 1H), 7.39 (t, 1H), 7.61 (d, 1H), 7.71 (t, 1H), 7.85 (d, 1H), 8.20 (d, 1H), 10.22 (br s, 1H); MS (M+H)+: 231.1, 233.1.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.38 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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